Cas no 50972-58-2 (2-Propenoic acid,hexadecyleicosyl ester (9CI))

• Product Name: 2-Propenoic acid,hexadecyleicosyl ester (9CI)
• CAS No: 50972-58-2
• MF: C₃₉H₇₆O₂
• MW: 577.019553184509
• CID: 377706
• PubChem ID: 3016577
• Update Time: 2025-04-19

2-Propenoic acid,hexadecyleicosyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,hexadecyleicosyl ester (9CI)
• (hexadecyl)icosyl acrylate
• 1-hexadecylicosyl prop-2-enoate
• 50972-58-2
• hexatriacontan-17-yl prop-2-enoate
• SCHEMBL7649093
• DTXSID00965241
• EINECS 256-869-3

• Inchi： 1S/C39H76O2/c1-4-7-9-11-13-15-17-19-21-22-23-25-27-29-31-33-35-37-38(41-39(40)6-3)36-34-32-30-28-26-24-20-18-16-14-12-10-8-5-2/h6,38H,3-5,7-37H2,1-2H3
• InChI Key： XKHBDEPVHYZQJK-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 576.58488
• Monoisotopic Mass: 576.585
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 37
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.859
• Boiling Point: 618.7°Cat760mmHg
• Flash Point: 252.5°C
• Refractive Index: 1.46
• PSA: 26.3